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Cat. No.: B1585923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Chloronicotinaldehyde (CAS No. 23100-12-1) is a substituted pyridine derivative that

serves as a key building block in the synthesis of a variety of pharmaceutical and agrochemical

compounds.[1] Its chemical structure, featuring a reactive aldehyde group and a chlorinated

pyridine ring, makes it a versatile intermediate for introducing the pyridinyl moiety into larger,

more complex molecules.[1] This guide provides an in-depth overview of the commercial

suppliers, typical purity levels, and key experimental protocols involving 6-
Chloronicotinaldehyde.

Commercial Suppliers and Purity
The commercial availability of 6-Chloronicotinaldehyde is robust, with several chemical

suppliers offering various grades of the compound. The purity of commercially available 6-
Chloronicotinaldehyde is typically high, often exceeding 96%. However, for applications in

pharmaceutical development and other sensitive areas, higher purity grades are also available.

A summary of representative commercial suppliers and their stated purities is provided in Table

1.
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Supplier CAS Number Stated Purity
Additional
Information

Sigma-Aldrich 23100-12-1 96% -

Matrix Scientific 23100-12-1 Not specified Melting point: 77-81°C

Pharmaffiliates 23100-12-1 High purity Stored at 2-8°C

Capot Chemical 23100-12-1 99% (Min, GC) Moisture: 0.5% Max

Chemsrc 23100-12-1 96.0%
Melting point: 77-81

°C(lit.)

BLD Pharm 23100-12-1 Not specified
Stored in dark, dry,

room temperature

Table 1: Commercial Suppliers and Stated Purity of 6-Chloronicotinaldehyde

Experimental Protocols
Synthesis of 6-Chloronicotinaldehyde
A common synthetic route to 6-Chloronicotinaldehyde involves the oxidation of 2-chloro-5-

(hydroxymethyl)pyridine.[1] A specific method detailed in patent literature involves the use of

manganese dioxide as the oxidizing agent.

Protocol: Oxidation of 2-chloro-5-(hydroxymethyl)pyridine

Reaction Setup: In a four-necked flask, add 2-chloro-5-(hydroxymethyl)pyridine (125g) and

dichloromethane (450ml).

Addition of Oxidizing Agent: While stirring, add manganese dioxide (280g) to the mixture.

Reaction Conditions: Heat the reaction mixture to reflux (approximately 39-40°C) and

maintain for 3 hours.

Work-up: After the reaction is complete, filter the mixture by suction filtration.
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Isolation: Concentrate the filtrate and cool to obtain 6-Chloronicotinaldehyde as a yellow

solid.

This method reports a yield of 86.6% and a purity of 99.1%.[2]

Synthesis of 6-Chloronicotinaldehyde

2-chloro-5-(hydroxymethyl)pyridine + Dichloromethane

Add Manganese Dioxide

Reflux for 3 hours

Suction Filtration

Concentrate and Cool

6-Chloronicotinaldehyde
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Caption: Synthesis workflow for 6-Chloronicotinaldehyde.
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Use in Nucleophilic Aromatic Substitution: Synthesis of
6-Morpholinonicotinaldehyde
6-Chloronicotinaldehyde is a valuable precursor for nucleophilic aromatic substitution

reactions, where the chlorine atom is displaced by a nucleophile.[3] An example is the

synthesis of 6-Morpholinonicotinaldehyde.

Protocol: Synthesis of 6-Morpholinonicotinaldehyde

Reaction Setup: To a round-bottom flask, add 6-Chloronicotinaldehyde and

dimethylformamide (DMF).

Addition of Reagents: Add potassium carbonate (2.0 equivalents) and morpholine (1.2

equivalents) to the solution.

Reaction Conditions: Attach a reflux condenser and heat the reaction mixture to 80-100°C

with stirring.

Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Pour the

reaction mixture into water and extract with ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography on silica gel.[3]
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Synthesis of 6-Morpholinonicotinaldehyde

6-Chloronicotinaldehyde + DMF

Add K2CO3 and Morpholine

Heat at 80-100°C

Monitor by TLC

Aqueous Work-up and Extraction

Column Chromatography

6-Morpholinonicotinaldehyde
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Caption: Experimental workflow for the synthesis of 6-Morpholinonicotinaldehyde.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
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A robust analytical method is crucial for determining the purity of 6-Chloronicotinaldehyde,

especially for applications in drug discovery and development.[4][5] High-Performance Liquid

Chromatography (HPLC) is a widely used technique for this purpose. While a specific validated

method for this compound is not publicly detailed, a general protocol can be established based

on its chemical properties.

Representative HPLC Protocol for Purity Assessment

Instrumentation: HPLC system equipped with a UV detector.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid often added to

improve peak shape).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 254 nm.

Injection Volume: 10 µL.

Sample Preparation: Prepare a stock solution of 6-Chloronicotinaldehyde in a suitable

solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.
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HPLC Purity Assessment Workflow

Prepare 1 mg/mL Sample Solution

Inject 10 µL into HPLC

Separation on C18 Column

UV Detection at 254 nm

Analyze Chromatogram for Purity
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Caption: Workflow for purity assessment of 6-Chloronicotinaldehyde by HPLC.

Conclusion
6-Chloronicotinaldehyde is a readily available and highly versatile chemical intermediate with

significant applications in pharmaceutical and agrochemical research.[1] Understanding its

commercial sources, purity levels, and key synthetic and analytical protocols is essential for

researchers and developers in these fields. The information and protocols provided in this

guide serve as a valuable resource for the effective utilization of this important building block.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1585923?utm_src=pdf-body-img
https://www.benchchem.com/product/b1585923?utm_src=pdf-body
https://www.benchchem.com/product/b1585923?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/synthesis-applications-6-chloronicotinaldehyde-rn
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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